Cas no 2172271-13-3 (2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole)

• Product Name: 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole
• CAS No: 2172271-13-3
• MF: C₇H₈F₃NO₂S₂
• MW: 259.269129753113
• CID: 6165778
• PubChem ID: 165846539
• Update Time: 2025-05-20

2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole
• EN300-1599462
• 2172271-13-3

• Inchi： 1S/C7H8F3NO2S2/c1-4-6(7(8,9)10)11-5(14-4)3-15(2,12)13/h3H2,1-2H3
• InChI Key： QLLZAXJGWAQADM-UHFFFAOYSA-N
• SMILES： S(C)(CC1=NC(C(F)(F)F)=C(C)S1)(=O)=O

Computed Properties

• Exact Mass: 258.99485533g/mol
• Monoisotopic Mass: 258.99485533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole

Introduction to 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole (CAS No. 2172271-13-3)

2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole (CAS No. 2172271-13-3) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological activities and potential applications in drug development.

The molecular structure of 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole incorporates several key functional groups, including a methanesulfonylmethyl group, a methyl group at the 5-position, and a trifluoromethyl group at the 4-position. These substituents contribute to the compound's reactivity and influence its interaction with biological targets. The presence of the trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a growing interest in thiazole derivatives as potential therapeutic agents. Thiazole scaffolds are widely recognized for their role in various pharmacological applications, ranging from antimicrobial to anti-inflammatory and anticancer properties. The specific arrangement of substituents in 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole suggests that it may exhibit novel biological activities that warrant further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of electron-withdrawing and electron-donating groups around the thiazole ring creates a complex electronic environment that can be exploited to modulate biological activity. For instance, the methanesulfonylmethyl group may facilitate interactions with specific amino acid residues in protein targets, while the trifluoromethyl group can improve lipophilicity and membrane permeability.

Recent studies have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole represents an excellent candidate for further investigation due to its structural complexity and potential for optimization. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in critical cellular pathways.

The synthesis of 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group, for example, often necessitates specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Advances in synthetic chemistry have made it possible to construct complex thiazole derivatives more efficiently, which bodes well for future research endeavors.

From a computational chemistry perspective, 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into how the compound might interact with proteins and nucleic acids, guiding experimental efforts toward optimizing its pharmacological profile.

The pharmacokinetic properties of this compound are also of great interest. The presence of fluorine atoms can significantly influence metabolic stability and distribution within the body. Preliminary data suggest that 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole may exhibit favorable pharmacokinetic characteristics, making it a promising candidate for further development.

In conclusion, 2-(methanesulfonylmethyl)-5-methyl-4-(trifluoromethyl)-1,3-thiazole (CAS No. 2172271-13-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs.